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Compound of Interest

Compound Name:
N-Glycine 3'-sulfo

Galactosylsphingosine

Cat. No.: B8088844 Get Quote

N-Glycine 3'-sulfo Galactosylsphingosine: A
Technical Guide for Researchers
Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of N-Glycine 3'-sulfo
Galactosylsphingosine, a synthetic derivative of the naturally occurring lysosphingolipid, 3'-

sulfo Galactosylsphingosine. This document details its discovery as an analytical tool, its

physicochemical characteristics, methods for its synthesis and analysis, and the biological

context of its parent molecules.

Discovery and Rationale for Synthesis
N-Glycine 3'-sulfo Galactosylsphingosine is not a naturally occurring molecule but a

synthetic compound developed for analytical purposes. Its creation stems from the need for

reliable internal standards in the quantitative analysis of lysosphingolipids by mass

spectrometry.

The discovery and use of N-glycinated sphingolipids as internal standards were pioneered to

overcome challenges associated with isotopically labeling complex lyso-glycosphingolipids. A

2012 study by Krüger et al. demonstrated that attaching a glycine molecule to the free amino

group of a lysosphingolipid provides a distinct mass shift, creating an easily identifiable
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compound for mass spectrometry.[1] This synthetic analogue shares nearly identical physical

and chemical properties—such as extraction efficiency, stability, and ionization response—with

its native, unlabeled counterpart, making it an excellent internal standard for accurate

quantification.[1]

Commercially, several N-glycinated lyso-glycosphingolipids are available as standards for

research on lysosomal storage disorders like Gaucher and Fabry disease.[1] N-Glycine 3'-
sulfo Galactosylsphingosine fits within this class of molecules, designed as a tool for

researchers studying sulfatide metabolism and related disorders.

Physicochemical Characterization
The primary characterization of N-Glycine 3'-sulfo Galactosylsphingosine is centered on its

chemical structure and mass spectrometric properties.

Property Value

Systematic Name

2-amino-N-(1-(((2R,3R,4S,5R,6S)-3,5-

dihydroxy-6-(hydroxymethyl)-4-

((sulfooxy)oxy)tetrahydro-2H-pyran-2-

yl)oxy)methyl)-2-hydroxyheptadec-4-en-1-

yl)acetamide

Common Synonyms

N-Glycinated lyso-sulfatide, N-Glycine

Sulfogalactosylsphingosine, N-Glycinated 3'-

sulfo Galactosylsphingosine, N-Glycine Lyso 3'-

sulfo Galactosylceramide

Molecular Formula C₂₆H₅₀N₂O₁₁S

Formula Weight 598.7 g/mol

Physical State Solid

Solubility
Soluble in Chloroform:Methanol:Water (70:30:4)

and Ethanol

Storage Temperature -20°C

Stability ≥ 4 years at -20°C
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Table 1: Physicochemical properties of N-Glycine 3'-sulfo Galactosylsphingosine.

Experimental Protocols
The experimental protocols relevant to N-Glycine 3'-sulfo Galactosylsphingosine involve its

synthesis and its use in quantitative mass spectrometry.

Synthesis of N-Glycine 3'-sulfo Galactosylsphingosine
The synthesis of this molecule is a two-step process, starting from a sulfatide (3-O-

sulfogalactosylceramide).

Step 1: Deacylation of Sulfatide to produce 3'-sulfo Galactosylsphingosine (Lyso-sulfatide) The

foundational step is the removal of the N-fatty acyl chain from the parent sulfatide. This is

typically achieved using the enzyme Sphingolipid Ceramide N-deacylase (SCDase), which

specifically hydrolyzes the amide bond to yield the lyso-form.[2][3]

Enzyme: Sphingolipid Ceramide N-deacylase (SCDase)

Substrate: 3-O-sulfogalactosylceramide (Sulfatide)

Product: 3'-sulfo Galactosylsphingosine (Lyso-sulfatide)

Procedure: The enzymatic reaction is carried out in a suitable buffer system, followed by

purification of the lyso-sulfatide product, often using chromatographic techniques.

Step 2: N-glycination of 3'-sulfo Galactosylsphingosine The purified lyso-sulfatide is then

chemically conjugated with glycine.

Reactants: 3'-sulfo Galactosylsphingosine and an activated form of glycine (e.g., N-

hydroxysuccinimide ester of glycine).

Reaction: The free amino group on the sphingosine backbone of the lyso-sulfatide reacts

with the activated glycine to form a stable amide bond.

Purification: The final product, N-Glycine 3'-sulfo Galactosylsphingosine, is purified using

methods such as high-performance liquid chromatography (HPLC) to ensure high purity for

its use as a standard.
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Caption: Synthesis workflow for N-Glycine 3'-sulfo Galactosylsphingosine.

Quantification of Native Lyso-sulfatide using LC-MS/MS
N-Glycine 3'-sulfo Galactosylsphingosine is used as an internal standard for the

quantification of endogenous 3'-sulfo Galactosylsphingosine in biological samples.

Sample Preparation: Lipids are extracted from the biological matrix (e.g., plasma, tissue

homogenate) using a suitable organic solvent system (e.g., chloroform/methanol). A known

amount of N-Glycine 3'-sulfo Galactosylsphingosine is spiked into the sample prior to

extraction.

Chromatographic Separation: The lipid extract is injected into a liquid chromatography

system, typically a reverse-phase C18 column, to separate the analyte from other lipids.[4]

Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass

spectrometer (MS/MS). The instrument is set to monitor specific precursor-to-product ion

transitions for both the native 3'-sulfo Galactosylsphingosine and the N-glycinated internal

standard.

Quantification: The peak area ratio of the native analyte to the internal standard is calculated

and compared to a standard curve to determine the absolute concentration of the native

lyso-sulfatide in the original sample.
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Caption: Workflow for quantification using N-Glycine 3'-sulfo Galactosylsphingosine.

Biological Context: Signaling Pathways of Parent
Molecules
While N-Glycine 3'-sulfo Galactosylsphingosine is a synthetic molecule not known to be

involved in biological signaling, its parent compounds, sulfatides and lyso-sulfatides, are crucial

components of the nervous system and are implicated in various cellular processes.

Sulfatide Biosynthesis and Degradation
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Sulfatides are synthesized in the endoplasmic reticulum and Golgi apparatus and are major

components of the myelin sheath.[5] Their degradation occurs in the lysosome. An imbalance

in these pathways can lead to severe neurological diseases.

Synthesis: Ceramide is converted to galactosylceramide by the enzyme

galactosyltransferase (CGT). Subsequently, cerebroside sulfotransferase (CST) sulfates

galactosylceramide to form sulfatide.[5]

Degradation: In the lysosome, arylsulfatase A, with the help of the activator protein saposin

B, removes the sulfate group from sulfatide.[5] A deficiency in arylsulfatase A leads to the

accumulation of sulfatides, causing the lysosomal storage disorder Metachromatic

Leukodystrophy (MLD).[6]

Ceramide GalactosylceramideCGT

SulfatideCST

Lysosomal
Degradation

Arylsulfatase A
(Deficiency in MLD)

Click to download full resolution via product page

Caption: Simplified sulfatide metabolism pathway.

Role of Sulfatides in Myelin and Axon-Glia Interaction
Sulfatides are not merely structural lipids; they play active roles in myelin maintenance and

axon-glia signaling. They are essential for the proper formation and stability of the paranodal

junctions, which are critical for saltatory nerve conduction.[5] Sulfatides have also been

identified as myelin-associated inhibitors of central nervous system axon outgrowth, a process

that involves the RhoA signaling pathway.[7]
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Caption: Functional roles of sulfatide in the nervous system.

Conclusion
N-Glycine 3'-sulfo Galactosylsphingosine is a key analytical tool born out of the necessity

for accurate quantification in lipidomics. While it does not possess a known biological function

itself, its existence facilitates the study of its parent molecule, lyso-sulfatide, and the broader

field of sulfatide metabolism. Understanding its synthesis and application is crucial for

researchers investigating the roles of sulfatides in health and in diseases such as

Metachromatic Leukodystrophy, where the accumulation of these lipids has profound

pathological consequences. This guide provides the foundational knowledge for professionals

in drug development and neuroscience to effectively utilize this synthetic standard in their

research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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